N~2~-methyl-N~1~-[2-(6-oxo-3-phenylpyridazin-1(6H)-yl)ethyl]glycinamide

• IUPAC Name: 2-(methylamino)-N-[2-(6-oxo-3-phenylpyridazin-1-yl)ethyl]acetamide
• InChI: InChI=1S/C15H18N4O2/c1-16-11-14(20)17-9-10-19-15(21)8-7-13(18-19)12-5-3-2-4-6-12/h2-8,16H,9-11H2,1H3,(H,17,20)
• InChI Key: IHRPFICAGYDSGN-UHFFFAOYSA-N
• Canonical SMILES: CNCC(=O)NCCN1C(=O)C=CC(=N1)C2=CC=CC=C2
• Molecular Formula: C15H18N4O2
• Molecular Weight: 286.33 g/mol

Description

N~2~-methyl-N~1~-[2-(6-oxo-3-phenylpyridazin-1(6H)-yl)ethyl]glycinamide, also known as MP-10, is a small molecule that has been extensively studied for its potential therapeutic applications. MP-10 belongs to the class of compounds known as glycine transporter inhibitors, which have been shown to modulate the activity of glycine receptors in the brain.

Mechanism of Action

N~2~-methyl-N~1~-[2-(6-oxo-3-phenylpyridazin-1(6H)-yl)ethyl]glycinamide acts as a selective inhibitor of the glycine transporter GlyT1, which is responsible for the reuptake of glycine in the synaptic cleft. By inhibiting GlyT1, N~2~-methyl-N~1~-[2-(6-oxo-3-phenylpyridazin-1(6H)-yl)ethyl]glycinamide increases the availability of glycine in the synaptic cleft, which enhances the activity of NMDA receptors. NMDA receptors play a critical role in synaptic plasticity and learning and memory, and their dysfunction has been implicated in various neurological and psychiatric disorders.
Biochemical and Physiological Effects:
N~2~-methyl-N~1~-[2-(6-oxo-3-phenylpyridazin-1(6H)-yl)ethyl]glycinamide has been shown to increase extracellular glycine levels in the brain, which enhances NMDA receptor activity. This results in increased synaptic plasticity and improved cognitive function and memory. N~2~-methyl-N~1~-[2-(6-oxo-3-phenylpyridazin-1(6H)-yl)ethyl]glycinamide has also been shown to increase the release of dopamine in the prefrontal cortex, which may contribute to its antidepressant and anxiolytic effects. In addition, N~2~-methyl-N~1~-[2-(6-oxo-3-phenylpyridazin-1(6H)-yl)ethyl]glycinamide has been shown to reduce drug-seeking behavior in animal models of addiction, which may be due to its effects on NMDA receptor activity.

Advantages and Limitations for Lab Experiments

N~2~-methyl-N~1~-[2-(6-oxo-3-phenylpyridazin-1(6H)-yl)ethyl]glycinamide is a well-characterized compound that is commercially available for research purposes. It has been extensively studied in animal models and has shown promising results for its potential therapeutic applications. However, N~2~-methyl-N~1~-[2-(6-oxo-3-phenylpyridazin-1(6H)-yl)ethyl]glycinamide has not yet been tested in human clinical trials, and its safety and efficacy in humans are not yet known. In addition, N~2~-methyl-N~1~-[2-(6-oxo-3-phenylpyridazin-1(6H)-yl)ethyl]glycinamide may have off-target effects on other neurotransmitter systems, which could limit its therapeutic potential.

Future Directions

There are several future directions for research on N~2~-methyl-N~1~-[2-(6-oxo-3-phenylpyridazin-1(6H)-yl)ethyl]glycinamide. One area of interest is the potential use of N~2~-methyl-N~1~-[2-(6-oxo-3-phenylpyridazin-1(6H)-yl)ethyl]glycinamide as a treatment for Alzheimer's disease and other neurodegenerative disorders. Another area of interest is the potential use of N~2~-methyl-N~1~-[2-(6-oxo-3-phenylpyridazin-1(6H)-yl)ethyl]glycinamide as a treatment for drug addiction, as it has shown promising results in animal models. In addition, further research is needed to determine the safety and efficacy of N~2~-methyl-N~1~-[2-(6-oxo-3-phenylpyridazin-1(6H)-yl)ethyl]glycinamide in humans, and to identify any potential off-target effects. Overall, N~2~-methyl-N~1~-[2-(6-oxo-3-phenylpyridazin-1(6H)-yl)ethyl]glycinamide is a promising compound that has the potential to be developed into a novel therapeutic agent for various neurological and psychiatric disorders.

Synthesis Methods

The synthesis of N~2~-methyl-N~1~-[2-(6-oxo-3-phenylpyridazin-1(6H)-yl)ethyl]glycinamide involves the condensation of N-methylglycine with 6-oxo-3-phenylpyridazine-1-carboxylic acid ethyl ester in the presence of a coupling reagent such as EDCI or DCC. The resulting intermediate is then treated with hydrazine hydrate to yield N~2~-methyl-N~1~-[2-(6-oxo-3-phenylpyridazin-1(6H)-yl)ethyl]glycinamide. The synthesis of N~2~-methyl-N~1~-[2-(6-oxo-3-phenylpyridazin-1(6H)-yl)ethyl]glycinamide has been optimized for high yield and purity, and the compound is commercially available for research purposes.

Scientific Research Applications

N~2~-methyl-N~1~-[2-(6-oxo-3-phenylpyridazin-1(6H)-yl)ethyl]glycinamide has been studied extensively for its potential therapeutic applications in various neurological and psychiatric disorders. It has been shown to improve cognitive function and memory in animal models of Alzheimer's disease and schizophrenia. N~2~-methyl-N~1~-[2-(6-oxo-3-phenylpyridazin-1(6H)-yl)ethyl]glycinamide has also been shown to have antidepressant and anxiolytic effects in animal models of depression and anxiety. In addition, N~2~-methyl-N~1~-[2-(6-oxo-3-phenylpyridazin-1(6H)-yl)ethyl]glycinamide has been studied for its potential as a treatment for drug addiction, as it has been shown to reduce drug-seeking behavior in animal models of addiction.